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4-Desacetyl Vinblastine Methosulfate 4-Desacetyl Vinblastine Methosulfate
Brand Name: Vulcanchem
CAS No.: 1322625-71-7
VCID: VC0130735
InChI: InChI=1S/C44H56N4O8.CH4O4S/c1-7-40(52)22-26-23-43(38(50)55-5,34-28(14-18-47(24-26)25-40)27-12-9-10-13-31(27)45-34)30-20-29-32(21-33(30)54-4)46(3)36-42(29)16-19-48-17-11-15-41(8-2,35(42)48)37(49)44(36,53)39(51)56-6;1-5-6(2,3)4/h9-13,15,20-21,26,35-37,45,49,52-53H,7-8,14,16-19,22-25H2,1-6H3;1H3,(H,2,3,4)/t26?,35-,36+,37+,40-,41+,42+,43-,44-;/m0./s1
SMILES: CCC1(CC2CC(C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C)(C(=O)OC)O)O)CC)OC)C(=O)OC)O.COS(=O)(=O)O
Molecular Formula: C45H60N4O12S
Molecular Weight: 881.051

4-Desacetyl Vinblastine Methosulfate

CAS No.: 1322625-71-7

Reference Standards

VCID: VC0130735

Molecular Formula: C45H60N4O12S

Molecular Weight: 881.051

4-Desacetyl Vinblastine Methosulfate - 1322625-71-7

CAS No. 1322625-71-7
Product Name 4-Desacetyl Vinblastine Methosulfate
Molecular Formula C45H60N4O12S
Molecular Weight 881.051
IUPAC Name methyl (1R,9R,10S,11R,12R,19R)-12-ethyl-4-[(13S,17S)-17-ethyl-17-hydroxy-13-methoxycarbonyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraen-13-yl]-10,11-dihydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate;methyl hydrogen sulfate
Standard InChI InChI=1S/C44H56N4O8.CH4O4S/c1-7-40(52)22-26-23-43(38(50)55-5,34-28(14-18-47(24-26)25-40)27-12-9-10-13-31(27)45-34)30-20-29-32(21-33(30)54-4)46(3)36-42(29)16-19-48-17-11-15-41(8-2,35(42)48)37(49)44(36,53)39(51)56-6;1-5-6(2,3)4/h9-13,15,20-21,26,35-37,45,49,52-53H,7-8,14,16-19,22-25H2,1-6H3;1H3,(H,2,3,4)/t26?,35-,36+,37+,40-,41+,42+,43-,44-;/m0./s1
Standard InChIKey RRNLFDIDGVZKIP-FRGJZBAVSA-N
SMILES CCC1(CC2CC(C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C)(C(=O)OC)O)O)CC)OC)C(=O)OC)O.COS(=O)(=O)O
Synonyms O4-Deacetyl-vincaleukoblastine Methosulfate; 4-Deacetylvinblastine Methosulfate; Deacetylvinblastine Methosulfate;
PubChem Compound 131667411
Last Modified Nov 11 2021
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